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Compound of Interest

Compound Name: Boc-D-Tyr-OH

Cat. No.: B2667570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for N-α-(tert-

Butoxycarbonyl)-D-tyrosine (Boc-D-Tyr-OH), a commonly used amino acid derivative in

peptide synthesis and pharmaceutical research. The following sections detail the potential

hazards, handling procedures, and emergency responses associated with this compound,

based on available Safety Data Sheets (SDS).

Chemical Identification
Identifier Value

Chemical Name N-α-(tert-Butoxycarbonyl)-D-tyrosine

Synonyms Boc-D-Tyr-OH, N-Boc-D-tyrosine

CAS Number 70642-86-3[1][2]

Molecular Formula C14H19NO5[1][2]

Molecular Weight 281.3 g/mol [1]

Hazard Identification
While some suppliers state that Boc-D-Tyr-OH does not meet the criteria for classification as a

hazardous substance, others indicate potential hazards. It is prudent to handle this chemical

with care, assuming the following potential risks.
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GHS Hazard Statements (Potential):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (Potential):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Boc-D-Tyr-OH.
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Property Value Source

Appearance White to off-white powder/solid

Melting Point 135-140 °C

Boiling Point 423.97°C (rough estimate)

Flash Point 247.1°C

Water Solubility Insoluble

Solubility
Slightly soluble in Acetic Acid,

DMSO, and Methanol

Storage Temperature
Room Temperature, Sealed in

dry conditions

Handling and Storage
Proper handling and storage are crucial to ensure safety and maintain the integrity of Boc-D-
Tyr-OH.

Handling:

Avoid contact with skin and eyes.

Do not breathe dust.

Keep away from heat and sources of ignition.

Use in a well-ventilated area.

Wash hands thoroughly after handling.

Storage:

Keep container tightly closed.

Store in a dry, cool, and well-ventilated place.
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Some sources recommend storage at room temperature, while others suggest refrigeration

(do not store above 5°C). Always consult the supplier-specific storage recommendations.

First-Aid Measures
In case of exposure, follow these first-aid procedures.

Exposure Type
First-Aid Action

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Wash off with soap and plenty of water.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.

Ingestion
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Click to download full resolution via product page

First-Aid Procedures for Boc-D-Tyr-OH Exposure

Fire-Fighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Unsuitable Extinguishing Media:

Water jet.
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Hazardous Combustion Products:

In case of fire, the following can be released: Carbon oxides (CO, CO2) and Nitrogen oxides

(NOx).

Advice for Firefighters:

Wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures
The following workflow outlines the steps to be taken in the event of a spill.

Spill Occurs

Ensure adequate ventilation.
Wear personal protective equipment:

- Goggles/Faceshield
- Gloves

- Dust respirator

Prevent further leakage or spillage if safe to do so.
Avoid dust formation.

Sweep up and shovel into a suitable container for disposal.

Dispose of in accordance with local regulations.

Spill Cleaned
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Workflow for Handling Accidental Releases

Toxicological Information
Detailed toxicological studies for Boc-D-Tyr-OH are not readily available in the provided search

results. The potential health effects are inferred from the GHS hazard statements.

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Irritation: May cause eye irritation.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Ecological Information
There is no specific data available regarding the ecotoxicity of Boc-D-Tyr-OH. It is

recommended to prevent its release into the environment.

Disposal Considerations
Dispose of Boc-D-Tyr-OH and its container in accordance with all applicable federal, state, and

local regulations. The product should not be allowed to enter drains, waterways, or the soil.
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Experimental Protocols
Detailed experimental protocols for the safety testing of Boc-D-Tyr-OH are not provided in the

publicly available Safety Data Sheets. The hazard classifications are typically derived from data

on similar compounds or from computational toxicology models. For specific experimental data,

it would be necessary to consult specialized toxicological databases or commission new

studies.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available Safety Data Sheets. It is not a substitute for a thorough review of the original SDS

provided by the supplier and should not be used as the sole basis for risk assessment. Always

consult the most current SDS for the specific product you are using and follow all applicable

safety guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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